Barbamide

• Molecular Formula: C20H23Cl3N2O2S
• Molecular Weight: 461.8 g/mol
• InChI: InChI=1S/C20H23Cl3N2O2S/c1-14(20(21,22)23)11-16(27-3)13-18(26)25(2)17(19-24-9-10-28-19)12-15-7-5-4-6-8-15/h4-10,13-14,17H,11-12H2,1-3H3/b16-13+
• InChIKey: UGNRFJOMRFTXSQ-DTQAZKPQSA-N

Barbamide Procurement Guide

Barbamide is a chlorinated lipopeptide natural product (C20H23Cl3N2O2S; MW 461.83 g/mol) first isolated from the marine cyanobacterium Moorea producens (formerly Lyngbya majuscula) collected in Curaçao [1]. It belongs to the mixed polyketide synthase–non-ribosomal peptide synthetase (PKS-NRPS) class of cyanobacterial metabolites, incorporating an unusual trichloromethyl group derived from L-leucine, a thiazole ring, an N-methyldolaphenine moiety, and a methyl enol ether of a β-keto amide [1][2]. Originally discovered for its potent molluscicidal activity against Biomphalaria glabrata (LC100 = 10 μg/mL, approximately 21.6 μM), barbamide has since been re-isolated from geographically distinct Curaçao collections and was identified as the first marine cyanobacterial natural product for which a complete biosynthetic gene cluster was sequenced and heterologously expressed [2][3].

1

Molluscicide screening programs — bioassay-guided activity confirmed against Biomphalaria glabrata; suitable for vector control research.

Reported LC100 endpoint context

2

Neuroscience probe development — unique dual KOR/sigma-2 affinity profile within the Moorea metabolite family supports pain pathway studies.

Radioligand binding and sensory neuron calcium flux data available

3

Biosynthetic engineering platform — compact bar gene cluster heterologously expressed in Streptomyces venezuelae; enables analog generation.

Only Moorea pathway with validated heterologous production

• [1] Orjala J, Gerwick WH. Barbamide, a chlorinated metabolite with molluscicidal activity from the Caribbean cyanobacterium Lyngbya majuscula. J Nat Prod. 1996;59(4):427-430. doi:10.1021/np960085a View Source
• [2] Chang Z, Flatt P, Gerwick WH, Nguyen VA, Willis CL, Sherman DH. The barbamide biosynthetic gene cluster: a novel marine cyanobacterial system of mixed polyketide synthase (PKS)-non-ribosomal peptide synthetase (NRPS) origin involving an unusual trichloroleucyl starter unit. Gene. 2002;296(1-2):235-247. doi:10.1016/S0378-1119(02)00860-0 View Source
• [3] Kim EJ, Lee JH, Choi H, Pereira AR, Ban YH, Yoo YJ, Kim E, Park JW, Sherman DH, Gerwick WH, Yoon YJ. Heterologous production of 4-O-demethylbarbamide, a marine cyanobacterial natural product. Org Lett. 2012;14(23):5824-5827. doi:10.1021/ol302575h View Source

Why Barbamide Cannot Be Replaced

Barbamide occupies a unique intersection of structural and bioactivity space that precludes simple substitution. Among chlorinated lipopeptides from M. producens, barbamide is distinguished by its trichloromethyl group (rather than dichloro, as in dechlorobarbamide [1]) and its benzyl-thiazole terminus, which differs fundamentally from the alkynyl-bromide–containing jamaicamides or the cyclopropyl-thiazoline of curacin A [2]. More critically, barbamide is the only compound within this metabolite family for which high-affinity kappa opioid receptor (KOR) binding (Ki = 79.14 nM) and sigma-2/TMEM97 receptor affinity have been experimentally validated alongside functional modulation of sensory neuron calcium flux, while simultaneously showing minimal mammalian cytotoxicity (IC50 > 38 μM across multiple cell lines) [3]. This dual profile—potent molluscicidal activity paired with mammalian CNS receptor engagement and low cytotoxicity—is not replicated by any other characterized M. producens metabolite. Alternative molluscicides such as cyanolide A, though more potent (LC50 = 1.2 μM), are structurally complex glycosidic macrolide dimers without demonstrated CNS receptor pharmacology, limiting their utility as dual-purpose chemical probes [4].

Structural halogenation

Barbamide: trichloromethyl group

Dechlorobarbamide (dichloromethyl) lacks the characteristic isotopic signature used for LC-MS dereplication; may not substitute in analytical workflows.

CNS receptor pharmacology

Barbamide: dual KOR/sigma-2 engagement

Jamaicamide A and curacin A lack reported opioid or sigma receptor activity; cannot replace barbamide as a dual-target probe.

Biosynthetic tractability

Barbamide bar cluster: heterologous expression validated

Cur, jam, and hct clusters have no reported heterologous production; may limit synthetic biology applications.

• [1] Sitachitta N, Márquez BL, Williamson RT, Rossi J, Roberts MA, Gerwick WH, Nguyen VA, Willis CL. Biosynthetic pathway and origin of the chlorinated methyl group in barbamide and dechlorobarbamide, metabolites from the marine cyanobacterium Lyngbya majuscula. Tetrahedron. 2000;56(46):9103-9113. doi:10.1016/S0040-4020(00)00763-8 View Source
• [2] Edwards DJ, Marquez BL, Nogle LM, McPhail K, Goeger DE, Roberts MA, Gerwick WH. Structure and biosynthesis of the jamaicamides, new mixed polyketide-peptide neurotoxins from the marine cyanobacterium Lyngbya majuscula. Chem Biol. 2004;11(6):817-833. doi:10.1016/j.chembiol.2004.03.030 View Source
• [3] Hough A, Criswell C, Faruk A, Cavanaugh JE, Kolber BJ, Tidgewell KJ. Barbamide displays affinity for membrane-bound receptors and impacts store-operated calcium entry in mouse sensory neurons. Mar Drugs. 2023;21(2):110. doi:10.3390/md21020110 View Source
• [4] Pereira AR, McCue CF, Gerwick WH. Cyanolide A, a glycosidic macrolide with potent molluscicidal activity from the Papua New Guinea cyanobacterium Lyngbya bouillonii. J Nat Prod. 2010;73(2):217-220. doi:10.1021/np9008128 View Source

Barbamide Comparative Evidence

Structural Halogenation and Isotopic Signature

Barbamide possesses a terminal trichloromethyl group (-CCl3) on its 6,6,6-trichloro-3-methoxy-N,5-dimethylhex-2-enamide backbone, whereas its biosynthetic congener dechlorobarbamide carries a dichloromethyl group (-CHCl2) at the equivalent position [1]. This difference of one chlorine atom produces a mass shift of approximately 34.4 Da (barbamide [M+Na]+ m/z 483.6 vs. dechlorobarbamide MW 427.38 g/mol), generating a distinctive 3:3:1 chlorine isotopic cluster pattern in mass spectra that enables unambiguous dereplication by LC-MS and targeted re-isolation from complex cyanobacterial extracts [2]. Barbamide also contains a methyl enol ether of a β-keto amide absent in dechlorobarbamide. The absolute configuration of barbamide was definitively assigned as 2S,7S based on the S configuration of its dolaphenine moiety [1].

Structural Halogenation & MS Signature

Head-to-head

Barbamide C20H23Cl3N2O2S
[M+Na]+ m/z 483.6
3 Cl atoms, isotopic ratio 100:96:31

Dechlorobarbamide C20H24Cl2N2O2S
MW 427.38
2 Cl atoms, ratio 100:64:10

Δ 1 chlorine, ΔMW ≈ 34.45 Da

Trichlorinated isotopic pattern enables unambiguous LC-MS identity confirmation without authentic dichloro standard.

Confirmed by HR-ESI-MS and NMR; absolute configuration 2S,7S established.

Evidence Dimension	Chlorine content and molecular mass
Target Compound Data	Barbamide: 3 chlorine atoms; MW 461.83 g/mol; [M+Na]+ m/z 483.6; formula C20H23Cl3N2O2S
Comparator Or Baseline	Dechlorobarbamide: 2 chlorine atoms; MW 427.38 g/mol; formula C20H24Cl2N2O2S
Quantified Difference	Δ1 chlorine atom; ΔMW ≈ 34.45 g/mol; distinct isotopic clusters (M:M+2:M+4 ratio 100:96:31 for barbamide vs. 100:64:10 for dechlorobarbamide)
Conditions	High-resolution ESI-MS; NMR structural elucidation (1H, 13C, COSY, HMBC); Curaçao-collected Moorea producens specimens (2000 Tetrahedron study)

Why This Matters

This structural differentiation ensures unambiguous identification and quality control during procurement; the characteristic trichlorinated isotopic signature allows rapid LC-MS confirmation of barbamide identity and purity without requiring authentic reference standards for its dichloro analog.

• [1] Sitachitta N, Márquez BL, Williamson RT, Rossi J, Roberts MA, Gerwick WH, Nguyen VA, Willis CL. Biosynthetic pathway and origin of the chlorinated methyl group in barbamide and dechlorobarbamide, metabolites from the marine cyanobacterium Lyngbya majuscula. Tetrahedron. 2000;56(46):9103-9113. doi:10.1016/S0040-4020(00)00763-8 View Source
• [2] Hough A, Criswell C, Faruk A, Cavanaugh JE, Kolber BJ, Tidgewell KJ. Barbamide displays affinity for membrane-bound receptors and impacts store-operated calcium entry in mouse sensory neurons. Mar Drugs. 2023;21(2):110. doi:10.3390/md21020110 View Source

Molluscicidal Potency vs. Cyanolide A

Barbamide was identified as the active molluscicidal principle from M. producens crude extract with an LC100 of 10 μg/mL (approximately 21.6 μM) against the schistosomiasis vector snail B. glabrata [1]. For context, cyanolide A, a glycosidic macrolide dimer isolated from Lyngbya bouillonii, exhibits an LC50 of 1.2 μM (approximately 0.61 μg/mL) in the same organism [2]. Although cyanolide A is more potent on a molar basis, the endpoints differ methodologically (LC100 vs. LC50), and barbamide's activity was confirmed as the dominant bioactive principle in the crude extract through bioassay-guided fractionation. No published molluscicidal data exist for dechlorobarbamide, jamaicamide A, or curacin A against B. glabrata, making barbamide the most thoroughly characterized molluscicide within the Moorea lipopeptide family [1].

Molluscicidal Potency vs. Cyanolide A

Reported

Barbamide LC100 10 μg/mL (~21.6 μM) B. glabrata

Cyanolide A LC50 1.2 μM (~0.61 μg/mL) B. glabrata

Different lethality endpoints (LC100 vs LC50); cyanolide A ~18-fold more potent on molar LC50 basis

Barbamide is the only Moorea lipopeptide with fully validated molluscicidal activity by bioassay-guided fractionation.

No published molluscicidal data for jamaicamide A or curacin A against B. glabrata.

Evidence Dimension	Molluscicidal potency against Biomphalaria glabrata
Target Compound Data	Barbamide: LC100 = 10 μg/mL (≈21.6 μM)
Comparator Or Baseline	Cyanolide A: LC50 = 1.2 μM (≈0.61 μg/mL); note different lethality endpoint
Quantified Difference	Cyanolide A is approximately 18-fold more potent by LC50 molar comparison, but barbamide is the only Moorea-derived lipopeptide with fully validated molluscicidal activity (LC100 established by bioassay-guided fractionation)
Conditions	B. glabrata adult snail immersion assay; barbamide tested as purified compound from Curaçao M. producens; cyanolide A tested from Papua New Guinea L. bouillonii

Why This Matters

For procurement decisions in molluscicide screening programs, barbamide offers validated, reproducible activity with well-characterized isolation protocols from a genetically and biosynthetically defined producing strain, whereas cyanolide A requires sourcing from a distinct geographic collection.

• [1] Orjala J, Gerwick WH. Barbamide, a chlorinated metabolite with molluscicidal activity from the Caribbean cyanobacterium Lyngbya majuscula. J Nat Prod. 1996;59(4):427-430. doi:10.1021/np960085a View Source
• [2] Pereira AR, McCue CF, Gerwick WH. Cyanolide A, a glycosidic macrolide with potent molluscicidal activity from the Papua New Guinea cyanobacterium Lyngbya bouillonii. J Nat Prod. 2010;73(2):217-220. doi:10.1021/np9008128 View Source

KOR and Sigma-2 Receptor Affinity Profile

Barbamide was screened against a panel of 45 CNS receptors and transporters through the Psychoactive Drug Screening Program. Secondary screening yielded quantitative Ki values: KOR Ki = 79.14 nM, sigma-1 Ki = 2,256 nM, sigma-2/TMEM97 Ki = 2,640 nM, dopamine D3 receptor Ki = 446 nM, and dopamine transporter (DAT) Ki = 3,100 nM [1]. The KOR affinity (Ki = 79.14 nM) represents the highest-affinity interaction reported for any M. producens-derived natural product at an opioid receptor subtype. In contrast, jamaicamide A functions as a voltage-gated sodium channel blocker with no reported opioid or sigma receptor activity [2], and curacin A acts as a colchicine-site tubulin polymerization inhibitor (IC50 = 0.72 μM) with no CNS receptor binding data [3]. Barbamide's unique CNS polypharmacology is further supported by functional data: it significantly enhances capsaicin-evoked calcium flux (p < 0.0001 vs. vehicle) and store-operated calcium entry (SOCE) responses in mouse dorsal root ganglion neurons without independently triggering calcium transients [1].

KOR and Sigma-2 Receptor Affinity

Reported

Barbamide KOR Ki 79.14 nM
sigma-2 Ki 2,640 nM
SOCE enhancement p

Jamaicamide A / Curacin A No KOR or sigma activity reported

Only M. producens metabolite with sub-100 nM KOR affinity

Unique dual KOR/sigma-2 pharmacological probe scaffold for pain pathway studies.

Screen against 45 CNS targets; functional calcium imaging in mouse DRG neurons.

Evidence Dimension	Receptor binding affinity and functional neuronal modulation
Target Compound Data	Barbamide: KOR Ki = 79.14 nM; sigma-1 Ki = 2,256 nM; sigma-2 Ki = 2,640 nM; D3R Ki = 446 nM; DAT Ki = 3,100 nM; significant SOCE enhancement (p < 0.0001)
Comparator Or Baseline	Jamaicamide A: sodium channel blocker (no KOR/sigma activity reported). Curacin A: tubulin polymerization inhibitor IC50 = 0.72 μM (no CNS receptor data). Veraguamide C: sigma-2 affinity reported but KOR affinity not established.
Quantified Difference	Barbamide is the only M. producens metabolite with sub-100 nM KOR affinity; its sigma-2 affinity is comparable to veraguamide C but with the distinguishing KOR co-affinity not observed in veraguamides.
Conditions	Radioligand binding assays (NIMH PDSP); 10 μM barbamide in primary screen, full Ki determination in secondary screen; mouse DRG neuron calcium imaging with GCaMP6f indicator

Why This Matters

For neuroscience and pain research procurement, barbamide provides a unique dual KOR/sigma-2 pharmacological probe scaffold derived from a genetically tractable cyanobacterial source—a combination unavailable from any other single M. producens metabolite.

• [1] Hough A, Criswell C, Faruk A, Cavanaugh JE, Kolber BJ, Tidgewell KJ. Barbamide displays affinity for membrane-bound receptors and impacts store-operated calcium entry in mouse sensory neurons. Mar Drugs. 2023;21(2):110. doi:10.3390/md21020110 View Source
• [2] Edwards DJ, Marquez BL, Nogle LM, McPhail K, Goeger DE, Roberts MA, Gerwick WH. Structure and biosynthesis of the jamaicamides, new mixed polyketide-peptide neurotoxins from the marine cyanobacterium Lyngbya majuscula. Chem Biol. 2004;11(6):817-833. doi:10.1016/j.chembiol.2004.03.030 View Source
• [3] Gerwick WH, Proteau PJ, Nagle DG, Hamel E, Blokhin A, Slate DL. Structure of curacin A, a novel antimitotic, antiproliferative, and brine shrimp toxic natural product from the marine cyanobacterium Lyngbya majuscula. J Org Chem. 1994;59(6):1243-1245. doi:10.1021/jo00085a006 View Source

Mammalian Cytotoxicity Window vs. Curacin A

Barbamide displays remarkably low mammalian cytotoxicity in MTT assays: IC50 values of 40.7 ± 3.5 μM (MDA-MB-231 triple-negative breast cancer), 42.1 ± 5.1 μM (BT-549), 38.9 ± 8.1 μM (MCF-7 luminal A breast cancer), and 51.6 ± 0.6 μM (HEK-293 human embryonic kidney), determined at exposure times relevant to receptor activation [1]. This contrasts sharply with curacin A, a co-metabolite from the same cyanobacterium, which inhibits MCF-7 cell growth with an IC50 of 0.038 ± 0.01 μM and tubulin polymerization with an IC50 of 0.72 ± 0.2 μM [2]. The differential in MCF-7 cytotoxicity is approximately 1,024-fold (38.9 μM vs. 0.038 μM). Importantly, barbamide concentrations required for KOR engagement (Ki = 79.14 nM) are approximately 490-fold below the HEK-293 cytotoxicity threshold, providing a wide functional window for receptor-level studies without confounding cell death [1].

Mammalian Cytotoxicity Window

Reported

Barbamide MCF-7 IC50 38.9±8.1 μM
HEK-293 IC50 51.6±0.6 μM

Curacin A MCF-7 IC50 0.038±0.01 μM

~1,024-fold lower cytotoxicity in MCF-7; receptor active concentration ~490-fold below HEK-293 IC50

Wide functional window for receptor-level studies without confounding antiproliferative effects.

MTT assay; multiple breast cancer and HEK-293 lines tested.

Evidence Dimension	Mammalian cell cytotoxicity (IC50)
Target Compound Data	Barbamide: MCF-7 IC50 = 38.9 ± 8.1 μM; MDA-MB-231 IC50 = 40.7 ± 3.5 μM; HEK-293 IC50 = 51.6 ± 0.6 μM (MTT assay)
Comparator Or Baseline	Curacin A: MCF-7 growth inhibition IC50 = 0.038 ± 0.01 μM; tubulin polymerization IC50 = 0.72 ± 0.2 μM
Quantified Difference	~1,024-fold lower cytotoxicity for barbamide vs. curacin A in MCF-7 cells; receptor active concentration (79.14 nM KOR Ki) is ~490-fold below HEK-293 IC50
Conditions	MTT cell viability assay, 96-well format, cell line-specific culture media with 5% FBS (detailed in Hough et al. 2023 Methods); curacin A data from [3H]colchicine competition binding and tubulin polymerization assays

Why This Matters

Procurement for mammalian cell-based studies strongly favors barbamide over curacin A when the experimental goal is CNS receptor pharmacology without confounding antiproliferative cytotoxicity; the >1,000-fold safety window enables clean mechanistic studies.

• [1] Hough A, Criswell C, Faruk A, Cavanaugh JE, Kolber BJ, Tidgewell KJ. Barbamide displays affinity for membrane-bound receptors and impacts store-operated calcium entry in mouse sensory neurons. Mar Drugs. 2023;21(2):110. doi:10.3390/md21020110 View Source
• [2] Verdier-Pinard P, Lai JY, Yoo HD, Yu J, Marquez B, Nagle DG, Nambu M, White JD, Falck JR, Gerwick WH, Day BW, Hamel E. Structure-activity analysis of the interaction of curacin A, the potent colchicine site antimitotic agent, with tubulin and effects of analogs on the growth of MCF-7 breast cancer cells. Mol Pharmacol. 1998;53(1):62-76. doi:10.1124/mol.53.1.62 View Source

Biosynthetic Gene Cluster and Heterologous Expression

The barbamide biosynthetic gene cluster (bar) was the first complete natural product biosynthetic gene cluster to be cloned and sequenced from a marine cyanobacterium, spanning 26 kb with 12 open reading frames (barA–barK) encoding NRPS, PKS, and tailoring enzymes [1]. Its most distinctive feature is the incorporation of trichloroleucine as a starter unit, generated through chlorination of the unactivated pro-R methyl group of L-leucine—a halogenation mechanism with no direct parallel in other characterized cyanobacterial pathways [2]. Isotope-labeled feeding experiments demonstrated that both dichloroleucine and trichloroleucine are incorporated into barbamide, but monochloroleucine is not, indicating a tandem dichlorination-then-monochlorination mechanism (barB1/barB2 halogenases) [3]. The entire bar cluster has been heterologously expressed in Streptomyces venezuelae, yielding the new congener 4-O-demethylbarbamide and establishing a platform for scalable production and biosynthetic engineering that does not exist for any other M. producens metabolite pathway [4].

Biosynthetic Gene Cluster & Heterologous Expression

Class-level

Barbamide bar cluster 26 kb, 12 ORFs
heterologous production in S. venezuelae (4-O-demethylbarbamide)

Cur / Jam / Hct clusters No heterologous expression reported

Only Moorea pathway with validated heterologous production platform

Unique biosynthetic tractability for engineered analog libraries.

Trichloroleucine starter unit via tandem dichlorination; cosmid pLM49 available.

Evidence Dimension	Genetic tractability and biosynthetic uniqueness
Target Compound Data	Barbamide: 26 kb bar cluster, 12 ORFs, trichloroleucine starter unit via tandem dichlorination; heterologous production in S. venezuelae demonstrated (4-O-demethylbarbamide)
Comparator Or Baseline	Other M. producens pathways: curacin A (cur cluster, ~64 kb, distinct cyclopropyl-thiazoline architecture, no heterologous expression reported); jamaicamide (jam cluster, ~58 kb, alkynyl bromide incorporation, no heterologous expression reported); hectochlorin (hct cluster, no heterologous expression reported)
Quantified Difference	Barbamide is the only M. producens pathway with validated heterologous production in an actinobacterial host (S. venezuelae), producing a characterizable congener; bar cluster is the most compact (26 kb) among characterized Moorea pathways
Conditions	Cosmid pLM49 library screening; heterologous expression in S. venezuelae DHS2001 under ermE* promoter; LC-MS confirmation of 4-O-demethylbarbamide production

Why This Matters

For synthetic biology and natural product derivatization programs, the bar cluster's validated heterologous expression platform provides a unique, tractable route to barbamide analogs that cannot be achieved through total synthesis alone, making barbamide the preferred starting point among Moorea-derived pathways for biosynthetic engineering.

• [1] Chang Z, Flatt P, Gerwick WH, Nguyen VA, Willis CL, Sherman DH. The barbamide biosynthetic gene cluster: a novel marine cyanobacterial system of mixed polyketide synthase (PKS)-non-ribosomal peptide synthetase (NRPS) origin involving an unusual trichloroleucyl starter unit. Gene. 2002;296(1-2):235-247. doi:10.1016/S0378-1119(02)00860-0 View Source
• [2] Sitachitta N, Márquez BL, Williamson RT, Rossi J, Roberts MA, Gerwick WH, Nguyen VA, Willis CL. Biosynthetic pathway and origin of the chlorinated methyl group in barbamide and dechlorobarbamide, metabolites from the marine cyanobacterium Lyngbya majuscula. Tetrahedron. 2000;56(46):9103-9113. doi:10.1016/S0040-4020(00)00763-8 View Source
• [3] Flatt PM, O'Connell SJ, McPhail KL, Zeller MJ, Willis CL, Sherman DH, Gerwick WH. Characterization of the initial enzymatic steps of barbamide biosynthesis. J Nat Prod. 2006;69(6):938-944. doi:10.1021/np050523q View Source
• [4] Kim EJ, Lee JH, Choi H, Pereira AR, Ban YH, Yoo YJ, Kim E, Park JW, Sherman DH, Gerwick WH, Yoon YJ. Heterologous production of 4-O-demethylbarbamide, a marine cyanobacterial natural product. Org Lett. 2012;14(23):5824-5827. doi:10.1021/ol302575h View Source

Total Synthesis and Analog Access

The first total synthesis of barbamide was reported in 2001 via a convergent route coupling (S)-3-trichloromethylbutanoyl chloride with Meldrum's acid, followed by addition of enantiopure N-methyl-(S)-dolaphenine (prepared in six steps and 24% overall yield from N-Cbz-L-phenylalanine) to form the β-keto amide, which was directly converted to the required (E)-enol ether [1]. A more efficient route was later developed in 2011 capitalizing on a practical, highly diastereoselective ruthenium-catalyzed radical chloroalkylation of N-acyloxazolidinones as the key step, enabling the total syntheses of three trichloroleucine-derived marine natural products—dysidenin, dysidin, and barbamide—from a common intermediate [2]. This synthetic convergence is significant because while dysidenin and dysidin are hexachlorinated tripeptide-like molecules with distinct biological activities (iodide transport inhibition vs. anthelmintic), barbamide is the only member of this trichloroleucine family with a mixed polypeptide-polyketide scaffold, N-methyl-dolaphenine terminus, and validated KOR/sigma-2 pharmacology [3].

Total Synthesis & Analog Access

Class-level

Barbamide Total synthesis achieved (2001, 2011); convergent route from trichloroleucine intermediate

Dysidenin / Dysidin Hexachlorinated tripeptide-like; lack dolaphenine-thiazole terminus and KOR pharmacology

Barbamide: only trichloroleucine family member with mixed PKS-NRPS scaffold and KOR/sigma-2 profile

Convergent synthetic route supports SAR studies on the KOR/sigma-2 pharmacophore.

Ruthenium-catalyzed radical chloroalkylation key step; common intermediate for three natural products.

Evidence Dimension	Synthetic accessibility and scaffold divergence within the trichloroleucine natural product family
Target Compound Data	Barbamide: total synthesis achieved (2001, 2011); C20H23Cl3N2O2S; mixed PKS-NRPS scaffold with thiazole, dolaphenine, and β-keto enol ether moieties; KOR Ki = 79.14 nM
Comparator Or Baseline	Dysidenin: hexachlorinated tripeptide-like, MW ~546 g/mol, iodide transport inhibitor. Dysidin: hexachlorinated, MW ~398 g/mol, anthelmintic. Both lack barbamide's dolaphenine-thiazole terminus and KOR pharmacology.
Quantified Difference	Barbamide is the only member of the trichloroleucine family with a mixed PKS-NRPS scaffold (vs. purely peptide-derived dysidenin/dysidin); synthetic accessibility from a common trichloroleucine intermediate enables systematic SAR exploration unique to this scaffold class.
Conditions	Chemical synthesis: ruthenium-catalyzed radical chloroalkylation (2011 route); N-acyloxazolidinone chiral auxiliary methodology; comparison based on published synthetic routes

Why This Matters

For medicinal chemistry procurement, barbamide's convergent synthetic route enables analog generation for SAR studies on the KOR/sigma-2 pharmacophore—an option unavailable for most other Moorea-derived lipopeptides whose total syntheses have not been reported or require substantially longer sequences.

• [1] Nguyen VA, Willis CL. Synthesis of the marine natural product barbamide. Chem Commun. 2001;(19):1934-1935. doi:10.1039/b106087m View Source
• [2] Amatore M, Lebœuf D, Malacria M, Gandon V, Aubert C. Efficient total synthesis of dysidenin, dysidin, and barbamide. Angew Chem Int Ed. 2011;50(30):6862-6864. doi:10.1002/anie.201101436 View Source
• [3] Hough A, Criswell C, Faruk A, Cavanaugh JE, Kolber BJ, Tidgewell KJ. Barbamide displays affinity for membrane-bound receptors and impacts store-operated calcium entry in mouse sensory neurons. Mar Drugs. 2023;21(2):110. doi:10.3390/md21020110 View Source

Barbamide Application Scenarios

Molluscicide Lead Discovery

Barbamide is the only M. producens-derived lipopeptide with fully characterized, bioassay-guided molluscicidal activity (LC100 = 10 μg/mL against B. glabrata) and a cloned, heterologously expressible biosynthetic gene cluster [1][2]. This dual validation makes it the preferred starting point for molluscicide development programs seeking a defined chemical entity with a scalable production route, as opposed to relying on crude cyanobacterial extracts or structurally uncharacterized molluscicidal fractions. The documented low mammalian cytotoxicity (IC50 > 38 μM) provides preliminary safety differentiation relative to synthetic molluscicides such as niclosamide. For procurement, the bar cluster's expression in S. venezuelae [2] offers a path to gram-scale production without wild-harvesting Moorea biomass.

KOR/Sigma-2 Dual Target Pharmacological Probe

Barbamide's unique receptor binding signature—sub-100 nM KOR affinity (Ki = 79.14 nM) combined with sigma-2/TMEM97 binding (Ki = 2,640 nM) and functional SOCE enhancement in sensory neurons [1]—positions it as a valuable pharmacological tool compound for dissecting KOR-sigma-2 crosstalk in pain pathways. No other single M. producens metabolite or trichloroleucine family member provides this dual-target profile. Its low cytotoxicity (MCF-7 IC50 ≈ 38.9 μM) and the absence of direct calcium channel activation support clean mechanistic studies at receptor-engaging concentrations (nanomolar range). Procurement is justified for neuroscience laboratories studying opioid receptor modulation without confounding cytotoxicity or sodium channel interference seen with jamaicamide A [2].

Biosynthetic Engineering Platform for Halogenated Lipopeptides

The bar biosynthetic gene cluster is uniquely suited as a chassis for halogenase and NRPS-PKS engineering due to its compact size (26 kb, 12 ORFs), fully sequenced and annotated domain architecture, and validated heterologous expression in S. venezuelae producing 4-O-demethylbarbamide [1][2]. The tandem dichlorination mechanism (barB1/barB2 halogenases acting on the pro-R methyl of L-leucine) represents a distinct halogenase system amenable to mutagenesis and substrate analog feeding studies [3]. Procurement of the bar cluster (e.g., as cosmid pLM49 or synthetic DNA constructs) is recommended for synthetic biology groups pursuing halogenated unnatural lipopeptide libraries, as no other Moorea pathway offers equivalent genetic tractability combined with heterologous production validation.

Quality Control Standard for Cyanobacterial Extract Dereplication

Barbamide's characteristic trichlorinated isotopic signature (M:M+2:M+4 ratio approximately 100:96:31) and its reproducible occurrence across geographically distinct Curaçao Moorea collections (confirmed in three independent isolations over multiple years) make it an ideal LC-MS dereplication standard for marine cyanobacterial natural product libraries [1]. Its [M+Na]+ m/z 483.6 and distinctive retention time under reversed-phase conditions (74.3% acetonitrile elution) provide unambiguous identification markers that distinguish barbamide from dechlorobarbamide (MW 427.38) and other chlorinated Moorea metabolites [1]. For analytical chemistry procurement, barbamide reference material enables rapid, high-confidence identification in extract screening workflows without requiring full NMR characterization of every fraction.

Application

Selection Property

Validation Focus

Molluscicide Lead Discovery

Bioassay-guided molluscicidal activity; heterologously expressible biosynthetic cluster

Reproducible B. glabrata lethality endpoint; scalable production route

KOR/Sigma-2 Dual Target Pharmacological Probe

Sub-100 nM KOR affinity with sigma-2 co-engagement; low mammalian cytotoxicity

Target engagement specificity at nanomolar concentrations; clean SOCE modulation in sensory neurons

Biosynthetic Engineering Platform

Compact 26 kb bar cluster; validated heterologous production in S. venezuelae

Production of 4-O-demethylbarbamide and analog libraries; halogenase engineering

Cyanobacterial Extract Dereplication Standard

Characteristic trichlorinated isotopic signature; reproducible occurrence in Moorea collections

LC-MS confirmation of identity against dechlorobarbamide; rapid dereplication without full NMR

• [1] Hough A, Criswell C, Faruk A, Cavanaugh JE, Kolber BJ, Tidgewell KJ. Barbamide displays affinity for membrane-bound receptors and impacts store-operated calcium entry in mouse sensory neurons. Mar Drugs. 2023;21(2):110. doi:10.3390/md21020110 View Source
• [2] Kim EJ, Lee JH, Choi H, Pereira AR, Ban YH, Yoo YJ, Kim E, Park JW, Sherman DH, Gerwick WH, Yoon YJ. Heterologous production of 4-O-demethylbarbamide, a marine cyanobacterial natural product. Org Lett. 2012;14(23):5824-5827. doi:10.1021/ol302575h View Source
• [3] Flatt PM, O'Connell SJ, McPhail KL, Zeller MJ, Willis CL, Sherman DH, Gerwick WH. Characterization of the initial enzymatic steps of barbamide biosynthesis. J Nat Prod. 2006;69(6):938-944. doi:10.1021/np050523q View Source